![molecular formula C9H11N3O3 B2545061 5-(Cyclopropanecarbonylamino)-1-methylpyrazole-3-carboxylic acid CAS No. 1239738-08-9](/img/structure/B2545061.png)
5-(Cyclopropanecarbonylamino)-1-methylpyrazole-3-carboxylic acid
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Overview
Description
Amino acids are organic compounds that combine to form proteins. They are essential to life and have a variety of roles in metabolism. One of their key tasks is to provide the body with the essential building blocks used for the biosynthesis of proteins .
Synthesis Analysis
Amino acids can be produced through a variety of methods, including chemical synthesis and biosynthesis. Recent research has focused on the use of biotechnological methods due to the potential applications and disadvantages of chemical synthesis .Molecular Structure Analysis
The molecular structure of an amino acid is typically composed of a central carbon atom (the alpha carbon) bonded to four different groups: an amino group, a carboxy group, a hydrogen atom, and a side chain (R group) which varies between different amino acids .Chemical Reactions Analysis
Amino acids can undergo a variety of chemical reactions, including peptide bond formation, which occurs when the amino group of one amino acid reacts with the carboxy group of another .Physical and Chemical Properties Analysis
The physical and chemical properties of amino acids can vary widely and are influenced by the nature of the side chain. These properties can include factors such as size, charge, hydrophobicity, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-(cyclopropanecarbonylamino)-1-methylpyrazole-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3O3/c1-12-7(4-6(11-12)9(14)15)10-8(13)5-2-3-5/h4-5H,2-3H2,1H3,(H,10,13)(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XELVSSLSJXQTCM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C(=O)O)NC(=O)C2CC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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